ethyl [2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy]acetate

• IUPAC Name: ethyl 2-[2-(2-benzoyl-5-phenyl-3,4-dihydropyrazol-3-yl)phenoxy]acetate
• InChI: InChI=1S/C26H24N2O4/c1-2-31-25(29)18-32-24-16-10-9-15-21(24)23-17-22(19-11-5-3-6-12-19)27-28(23)26(30)20-13-7-4-8-14-20/h3-16,23H,2,17-18H2,1H3
• InChI Key: OODONPGTRDYUNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=CC=C1C2CC(=NN2C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H24N2O4
• Molecular Weight: 428.5 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, such as ethyl [2-(1-benzoyl-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenoxy]acetate, involves an effective route through a 3+2 annulation method. This method typically starts from precursors like ethyl acetoacetate and benzaldehyde via the Knoevenagel approach, followed by cyclocondensation reactions to produce the desired pyrazole derivatives. These compounds are characterized using spectroscopic methods like NMR, mass, UV-Vis, and CHN analysis (Naveen et al., 2021).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is confirmed through spectroscopic methods and single-crystal X-ray diffraction studies. These analyses provide insights into the 3D molecular structure, including the stabilization mechanisms like intermolecular hydrogen bonds and π•••π stacking interactions. Theoretical calculations such as DFT and HF methods are used to compare and validate the experimental data, ensuring the accuracy of the molecular geometry and electronic structure (Inkaya et al., 2012).

Chemical Reactions and Properties

Pyrazole derivatives undergo various chemical reactions that lead to the synthesis of a wide range of compounds with potential biological activities. These reactions include interactions with amines, activated methylene compounds, and other reagents, resulting in the formation of different pyrazole, pyridine, and pyran derivatives. The reactivity of these compounds is studied to expand their chemical diversity and explore their applications in different fields (Mohareb et al., 2004).

Physical Properties Analysis

The physical properties of pyrazole derivatives are determined through various analytical techniques. These properties include solubility, melting point, and crystalline structure, which are essential for understanding the compound's behavior in different environments and its suitability for various applications. Single-crystal X-ray diffraction is particularly useful in determining the crystal structure, providing detailed information about the molecular arrangement and interactions within the crystal lattice (Wang et al., 2011).

Chemical Properties Analysis

The chemical properties of pyrazole derivatives, such as this compound, include their reactivity, stability, and potential for chemical modifications. These properties are crucial for their application in organic synthesis, drug design, and other areas of chemistry. Studies on these compounds focus on their reaction mechanisms, the formation of various derivatives, and the exploration of their chemical behavior under different conditions (Koca et al., 2014).

Future Directions

The future directions in the field of pyrazole research could involve the development of new synthetic techniques and the exploration of the biological activity of novel pyrazole derivatives.

Mechanism of Action

Target of Action

It’s worth noting that compounds containing the pyrazoline moiety, such as this one, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .

Mode of Action

Pyrazoline derivatives are known to interact with their targets, leading to a variety of biological activities . The interaction of the compound with its targets could lead to changes at the molecular level, affecting the function of the target proteins.

Biochemical Pathways

Pyrazoline derivatives have been associated with a wide range of pharmacological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Compounds containing the pyrazoline moiety have been associated with a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .